Cas no 2228787-88-8 (2-(2-bromo-5-chlorophenyl)-2-methylpropanal)

• Product Name: 2-(2-bromo-5-chlorophenyl)-2-methylpropanal
• CAS No: 2228787-88-8
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 5946172
• PubChem ID: 165778660
• Update Time: 2025-06-09

2-(2-bromo-5-chlorophenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-chlorophenyl)-2-methylpropanal
• EN300-1908637
• 2228787-88-8

• Inchi： 1S/C10H10BrClO/c1-10(2,6-13)8-5-7(12)3-4-9(8)11/h3-6H,1-2H3
• InChI Key： BUJMZVOUSVXDAP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C=O)(C)C)Cl

Computed Properties

• Exact Mass: 259.96036g/mol
• Monoisotopic Mass: 259.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2-bromo-5-chlorophenyl)-2-methylpropanal

Introduction to 2-(2-bromo-5-chlorophenyl)-2-methylpropanal (CAS No. 2228787-88-8)

2-(2-bromo-5-chlorophenyl)-2-methylpropanal (CAS No. 2228787-88-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine and chlorine substituent on a phenyl ring, along with a methylpropanal moiety. The combination of these functional groups imparts distinct chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2-(2-bromo-5-chlorophenyl)-2-methylpropanal is C₁₀H₁₀BrClO, and its molecular weight is approximately 261.54 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, chlorination, and aldehyde formation. These synthetic pathways are crucial for ensuring the purity and consistency of the final product, which is essential for its use in research and development.

Recent studies have explored the potential biological activities of 2-(2-bromo-5-chlorophenyl)-2-methylpropanal. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(2-bromo-5-chlorophenyl)-2-methylpropanal exhibits potent inhibitory effects on a key enzyme involved in the biosynthesis of fatty acids. This finding suggests that the compound could be a promising lead for the development of new drugs targeting metabolic disorders.

In addition to its enzymatic inhibition properties, 2-(2-bromo-5-chlorophenyl)-2-methylpropanal has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The pharmacokinetic properties of 2-(2-bromo-5-chlorophenyl)-2-methylpropanal have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize these properties and ensure the safety and efficacy of the compound in clinical settings.

Another area of interest is the potential use of 2-(2-bromo-5-chlorophenyl)-2-methylpropanal as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for probing specific biological processes and validating novel therapeutic targets. For example, researchers at Harvard University have utilized 2-(2-bromo-5-chlorophenyl)-2-methylpropanal to investigate the role of specific protein-protein interactions in cellular signaling pathways. The insights gained from these studies could lead to the identification of new therapeutic strategies for treating various diseases.

The safety profile of 2-(2-bromo-5-chlorophenyl)-2-methylpropanal is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety evaluations will be necessary before advancing to human clinical trials.

In conclusion, 2-(2-bromo-5-chlorophenyl)-2-methylpropanal (CAS No. 2228787-88-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.